N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide

• IUPAC Name: N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]quinoline-8-sulfonamide
• InChI: InChI=1S/C19H18N2O3S/c22-19(11-15-5-1-2-6-16(15)12-19)13-21-25(23,24)17-9-3-7-14-8-4-10-20-18(14)17/h1-10,21-22H,11-13H2
• InChI Key: JUXGDPCWJWFTOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CC1(CNS(=O)(=O)C3=CC=CC4=C3N=CC=C4)O
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives, such as N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide, involves several steps. These include iron-catalyzed cross-coupling reactions with alkyl Grignard reagents, transformations of heterocyclic N-oxides to 2-alkyl-, aryl-, and alkenyl-substituted N-heterocycles, and the use of a Co (salophen) cocatalyst for oxidative dehydrogenation of tetrahydroquinolines.

Molecular Structure Analysis

The molecular structure of N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide consists of a quinoline ring attached to a sulfonamide group. The quinoline ring is fused with an indene ring, which is a bicyclic compound consisting of a benzene ring fused with a cyclopentene.

Chemical Reactions Analysis

Quinoline derivatives undergo various chemical reactions. These include nucleophilic and electrophilic substitution reactions. They can also undergo deoxygenation reactions under visible light-mediated metallaphotoredox catalysis.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. . .

Future Directions

The future directions for research on N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide could involve further exploration of its biological activities and potential therapeutic applications. Additionally, the development of new methods for the preparation of such fused heterocycles and the improvement of existing synthetic methods represents an urgent challenge.

Mechanism of Action

Target of Action

The primary targets of N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide It’s worth noting that indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors . This suggests that the compound may also interact with various biological targets.

Mode of Action

The exact mode of action of N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

The specific biochemical pathways affected by N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide Given the broad spectrum of biological activities associated with indole derivatives , it’s plausible that this compound could influence a variety of biochemical pathways.

Result of Action

The molecular and cellular effects of N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)quinoline-8-sulfonamide The wide range of biological activities associated with indole derivatives suggests that this compound could have diverse effects at the molecular and cellular levels.